N-(4-{[(3,6-dichloro-1-benzothien-2-yl)carbonyl]amino}-2-methylphenyl)-2-furamide

• Molecular Formula: C21H14Cl2N2O3S
• Molecular Weight: 445.3 g/mol
• IUPAC Name: N-[4-[(3,6-dichloro-1-benzothiophene-2-carbonyl)amino]-2-methylphenyl]furan-2-carboxamide
• InChI: InChI=1S/C21H14Cl2N2O3S/c1-11-9-13(5-7-15(11)25-20(26)16-3-2-8-28-16)24-21(27)19-18(23)14-6-4-12(22)10-17(14)29-19/h2-10H,1H3,(H,24,27)(H,25,26)
• InChI Key: CCYCWEWIYFEHSN-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)NC(=O)C2=C(C3=C(S2)C=C(C=C3)Cl)Cl)NC(=O)C4=CC=CO4

Description

N-(4-{[(3,6-dichloro-1-benzothien-2-yl)carbonyl]amino}-2-methylphenyl)-2-furamide, commonly known as DCF, is a chemical compound that has been extensively studied for its potential use in scientific research. DCF is a potent inhibitor of the proteasome, a cellular complex responsible for the degradation of proteins. The inhibition of proteasome activity by DCF has been shown to have a variety of effects on cellular processes, making it a valuable tool for investigating the role of the proteasome in various biological systems.

Mechanism of Action

DCF inhibits the proteasome by binding to the active site of the catalytic subunit, preventing the degradation of proteins. This leads to the accumulation of ubiquitinated proteins within cells, which can have a variety of effects on cellular processes.
Biochemical and Physiological Effects:
DCF has been shown to have a variety of biochemical and physiological effects, depending on the cellular context in which it is used. In cancer cells, DCF has been shown to induce apoptosis and inhibit cell proliferation. In neurodegenerative diseases, DCF has been shown to reduce the accumulation of misfolded proteins, which can contribute to disease progression. In viral infections, DCF has been shown to inhibit viral replication and promote the activation of immune responses.

Advantages and Limitations for Lab Experiments

DCF is a valuable tool for investigating the role of the proteasome in various biological systems. Its ability to inhibit proteasome activity can provide insights into the regulation of cellular processes and the development of diseases. However, DCF has some limitations for lab experiments, including its potential toxicity and the need for specialized equipment and techniques for its synthesis and use.

Future Directions

There are many potential future directions for research involving DCF. One area of interest is the development of more specific proteasome inhibitors that can target specific subunits or isoforms of the proteasome. Another area of interest is the investigation of the role of the proteasome in aging and age-related diseases, such as Alzheimer's disease. Additionally, the use of DCF in combination with other therapies, such as chemotherapy or immunotherapy, is an area of active research.

Synthesis Methods

DCF can be synthesized through a multi-step process involving the reaction of various starting materials. The synthesis of DCF typically involves the use of specialized equipment and techniques, and should only be attempted by experienced chemists.

Scientific Research Applications

DCF has been widely used in scientific research for its ability to inhibit proteasome activity. This inhibition has been shown to have a variety of effects on cellular processes, including the regulation of cell cycle progression, the induction of apoptosis, and the modulation of immune responses. DCF has been used to investigate the role of the proteasome in various biological systems, including cancer, neurodegenerative diseases, and viral infections.